Cas no 127905-37-7 (2-(3-methoxyphenyl)sulfanylbenzaldehyde)

• Product Name: 2-(3-methoxyphenyl)sulfanylbenzaldehyde
• CAS No: 127905-37-7
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD04108076
• CID: 3352597
• PubChem ID: 14740128
• Update Time: 2025-07-19

2-(3-methoxyphenyl)sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-[(3-METHOXYPHENYL)THIO]-
• 2-(3-Methoxyphenylthio)benzaldehyde
• 2-[(3-methoxyphenyl)sulfanyl]benzaldehyde
• 2-(3-methoxyphenyl)sulfanylbenzaldehyde
• SCHEMBL6540092
• 2-((3-methoxyphenyl)sulfanyl)benzaldehyde
• BP-11998
• EN300-247946
• CS-0215445
• 127905-37-7
• SOOXPJFTYXYFPE-UHFFFAOYSA-N
• Z1157747629
• G42069
• 2-[(3-methoxyphenyl)thio]benzaldehyde
• CFA90537
• AKOS005067940
• 2-((3-methoxyphenyl)thio)benzaldehyde
• 107-799-6

• MDL： MFCD04108076
• Inchi： 1S/C14H12O2S/c1-16-12-6-4-7-13(9-12)17-14-8-3-2-5-11(14)10-15/h2-10H,1H3
• InChI Key： SOOXPJFTYXYFPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 244.05580079g/mol
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(3-methoxyphenyl)sulfanylbenzaldehyde

Professional Introduction to 2-(3-methoxyphenyl)sulfanylbenzaldehyde (CAS No. 127905-37-7)

2-(3-methoxyphenyl)sulfanylbenzaldehyde, with the chemical formula C₁₀H₁₀O₂S, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic aldehyde features a sulfanyl group attached to a benzaldehyde moiety, making it a versatile intermediate for synthesizing various bioactive molecules. Its unique structural properties have garnered attention from researchers exploring novel therapeutic agents and materials.

The compound is identified by the CAS number 127905-37-7, which serves as a unique identifier in chemical databases and literature. This numbering system ensures precise classification and retrieval of information related to its synthesis, applications, and safety profiles. The presence of both methoxy and sulfanyl functional groups in its structure imparts distinct reactivity, enabling its use in diverse chemical transformations.

In recent years, 2-(3-methoxyphenyl)sulfanylbenzaldehyde has been extensively studied for its potential applications in pharmaceuticals. Its aromatic backbone and electron-withdrawing aldehyde group make it an excellent candidate for further functionalization, leading to the development of new drug candidates. Researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The sulfanyl group enhances binding affinity to biological targets, while the aldehyde functionality allows for further derivatization through condensation reactions. These properties have been leveraged in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of 2-(3-methoxyphenyl)sulfanylbenzaldehyde exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

The compound's structural motif has also been investigated for its potential in material science applications. The combination of aromatic stability and functional groups makes it suitable for developing advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers have reported its incorporation into conductive polymers, where it acts as a monomer or crosslinking agent, improving material performance.

The synthesis of 2-(3-methoxyphenyl)sulfanylbenzaldehyde typically involves multi-step organic reactions, starting from readily available aromatic precursors. One common synthetic route includes the sulfonylation of 3-methoxybenzaldehyde followed by condensation or coupling reactions to introduce the sulfanyl group. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible.

In terms of biological activity, preliminary studies have suggested that certain derivatives of this compound exhibit antioxidant properties. The methoxy group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the sulfanyl group may contribute to redox-active behavior, making it useful in developing therapeutic agents for oxidative stress-related disorders.

The pharmacokinetic profile of derivatives derived from 2-(3-methoxyphenyl)sulfanylbenzaldehyde is another area of active research. Understanding how these compounds are metabolized and excreted is crucial for optimizing their therapeutic efficacy and minimizing side effects. In vitro and in vivo studies have provided valuable insights into their absorption, distribution, metabolism, and excretion (ADME) properties.

The future directions for research on this compound are promising. Ongoing studies aim to explore novel synthetic methodologies that improve yield and reduce environmental impact. Additionally, researchers are investigating new derivatives with enhanced pharmacological properties for treating neurological disorders, infectious diseases, and other conditions where small-molecule inhibitors are needed.

The versatility of 2-(3-methoxyphenyl)sulfanylbenzaldehyde as a building block for drug discovery makes it a valuable asset in pharmaceutical research. Its unique structural features enable the design of compounds with tailored biological activities, opening up new possibilities for therapeutic intervention. As our understanding of its chemistry and biology continues to grow, so too will its applications in medicine and materials science.